Cas no 2755723-77-2 (3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755723-77-2
• MF: C₁₁H₁₃BrFNO₃
• MW: 306.13
• CID: 5081078
• Update Time: 2025-06-26

3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C11H13BrFNO3/c1-14(17-2)11(16)6-10(15)7-3-8(12)5-9(13)4-7/h3-5,10,15H,6H2,1-2H3
• InChI Key： NJFHCBGYENANOP-UHFFFAOYSA-N
• SMILES： C1(Br)C=C(C=C(F)C=1)C(CC(N(C)OC)=O)O

Additional information on 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

Recent Advances in the Study of 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS: 2755723-77-2)

The compound 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide (CAS: 2755723-77-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide, which make it a promising candidate for targeting specific biological pathways. The presence of both bromo and fluoro substituents on the phenyl ring, combined with the hydroxy and methoxy-N-methylpropanamide functional groups, contributes to its distinct chemical properties and interactions with biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its structural integrity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key enzymatic processes, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide exhibits potent inhibitory activity against a specific kinase implicated in tumor growth, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Further investigations into the pharmacokinetic properties of 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and clearance rates remain to be addressed. Researchers are currently exploring structural modifications to optimize these properties while retaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

The synthesis of 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide has also been a focus of recent research. A scalable and efficient synthetic route has been developed, involving a multi-step process that includes palladium-catalyzed cross-coupling reactions and selective hydroxylation. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

In conclusion, 3-(3-Bromo-5-fluorophenyl)-3-hydroxy-N-methoxy-N-methylpropanamide represents a promising scaffold for drug discovery, with demonstrated activity against clinically relevant targets. Ongoing research is expected to shed more light on its mechanism of action and therapeutic potential, paving the way for its eventual translation into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to accelerating the development of this compound and its derivatives.